Cas no 1353976-03-0 ([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester)

[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester is a protected amino acid derivative featuring a pyrrolidine scaffold with a cyclopropylcarbamate group. This compound is primarily utilized in peptide synthesis and medicinal chemistry as a versatile intermediate, offering controlled reactivity due to its tert-butyloxycarbonyl (Boc) protecting group. The presence of both amino and carbonyl functionalities enables selective modifications, making it valuable for constructing complex molecular architectures. Its stability under standard conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility. The cyclopropyl moiety contributes to conformational rigidity, potentially improving binding affinity in target applications. This compound is particularly relevant in the development of peptidomimetics and bioactive small molecules.

[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester structure

1353976-03-0 structure

Product name:[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

CAS No:1353976-03-0

MF:C₁₄H₂₅N₃O₃

MW:283.3666036129

CID:2160188

[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
- tert-Butyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
- (S)-tert-Butyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
- (R)-tert-Butyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
- AM94084
- [1-(2-Aminoacetyl)pyrrolidin-3-yl]cyclopropylcarbamic acid tert-butyl ester
- Inchi： 1S/C14H25N3O3/c1-14(2,3)20-13(19)17(10-4-5-10)11-6-7-16(9-11)12(18)8-15/h10-11H,4-9,15H2,1-3H3
- InChI Key： XDSBMRSBRRFXDF-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N(C1CN(C(CN)=O)CC1)C1CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 388
Topological Polar Surface Area: 75.9

[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM497473-1g	tert-Butyl(1-(2-aminoacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate	1353976-03-0	97%	1g	$1499	2023-01-01
Fluorochem	083316-500mg	1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester	1353976-03-0		500mg	￡755.00	2022-03-01

[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Related Literature

1. Synthesis and sensing properties of 1,1′-disubstituted unsymmetrical ferrocene-triazole derivatives: a multichannel probe for Hg(ii) ion†

Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
2. Structural variation from 1D to 3D: effect of metal centers on the construction of metal–organic coordination polymers with N-(1H-tetrazol-5-yl)benzamide ligand†

Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
3. Water oxidation catalysis via immobilization of the dimanganese complex [Mn2(μ-O)2Cl(μ-O2CCH3)(bpy)2(H2O)](NO3)2 onto silica†

Dalton Trans., 2013,42, 12238-12247
4. Stabilization of α-helices by the self-assembly of macrocyclic peptides on the surface of gold nanoparticles for molecular recognition†

Chem. Commun., 2013,49, 7617-7619
5. Transient IR spectroscopy and ab initio calculations on ESIPT in 3-hydroxyflavone solvated in acetonitrile†

Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020

Additional information on [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

Comprehensive Overview of [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1353976-03-0)

The compound [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1353976-03-0) is a specialized pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a cyclopropyl-carbamic acid tert-butyl ester moiety, makes it a valuable intermediate for designing novel bioactive molecules. Researchers and chemists frequently explore this compound for its potential in peptide mimetics and small-molecule drug discovery, aligning with current trends in targeted therapies and precision medicine.

In recent years, the demand for pyrrolidine-based scaffolds has surged due to their versatility in modulating pharmacokinetic properties. The tert-butyl ester group in this compound enhances stability, making it suitable for solid-phase peptide synthesis (SPPS) and other high-yield reactions. With the growing interest in proteolysis-targeting chimeras (PROTACs) and fragment-based drug design, CAS No. 1353976-03-0 has gained attention as a building block for protein degraders and enzyme inhibitors.

The 2-amino-acetyl segment of this molecule is particularly noteworthy, as it mimics natural amino acids, enabling seamless integration into peptide backbones. This feature is critical for developing GPCR modulators and kinase inhibitors, which are hot topics in oncology and neurology research. Additionally, the cyclopropyl ring introduces conformational rigidity, a desirable trait for improving drug-target binding affinity and metabolic stability.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this compound simplifies purification and handling, addressing common challenges in multi-step organic synthesis. Its compatibility with microwave-assisted reactions and flow chemistry further underscores its utility in modern high-throughput screening (HTS) platforms. These attributes resonate with industry demands for scalable and cost-effective API intermediates.

Environmental and regulatory considerations also play a role in the popularity of CAS No. 1353976-03-0. Unlike traditional reagents with hazardous byproducts, this compound aligns with green chemistry principles, minimizing waste generation. Its applications in bioconjugation and click chemistry further highlight its relevance in antibody-drug conjugate (ADC) development, a rapidly expanding field in biopharmaceuticals.

In summary, [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester exemplifies innovation in medicinal chemistry, bridging gaps between structure-activity relationships (SAR) and drug delivery optimization. As research continues to explore its potential, this compound remains a cornerstone for advancing next-generation therapeutics.